Unii-4S841S9BO9
Overview
Description
GRC-6211 is an oral specific TRPV1 antagonist which decreases bladder overactivity and noxious bladder input in cystitis animal models.
Scientific Research Applications
Nanoparticle Synthesis
Recent advancements in the liquid-phase synthesis of inorganic nanoparticles have been significant in chemical research. This development is crucial due to its applications in various industries and technologies, particularly in the electronics industry. The evolution from vacuum tubes to diodes, transistors, and chips in the electronics sector exemplifies the impact of discovering new semiconducting materials (Cushing, Kolesnichenko, & O'Connor, 2004).
Time Budget Research
The Multinational Comparative Time Budget Research Project, led by Alexander Szlai, focused on social research through parallel surveys in various regions. This project demonstrates the application of scientific research in understanding and documenting societal behaviors and patterns (Szalai, 1966).
Surface Science Research
Surface science research, particularly in the context of actinide compounds, has focused on synthesis and surface spectroscopy studies. Techniques like X-ray and ultraviolet photoelectron spectroscopy, and Auger electron spectroscopy are employed to study thin films of actinide elements, highlighting their importance in scientific research (Gouder, 1998).
Translating Research into Innovations
The transition of basic scientific research to deployable innovations has a long history, ranging from fire discovery to space exploration. Organizations like the National Collegiate Inventors and Innovators Alliance (NCIIA) have been pivotal in developing and funding experiential learning in STEM innovation and entrepreneurship, thereby facilitating the transformation of research into societal benefits (Giordan, Shartrand, Steig, & Weilerstein, 2011).
properties
CAS RN |
1166398-35-1 |
|---|---|
Product Name |
Unii-4S841S9BO9 |
Molecular Formula |
C22H20FN3O2 |
Molecular Weight |
377.42 |
IUPAC Name |
(R)-1-(6-Fluorospiro[chromane-2,1'-cyclobutan]-4-yl)-3-(isoquinolin-5-yl)urea |
InChI |
InChI=1S/C22H20FN3O2/c23-15-5-6-20-17(11-15)19(12-22(28-20)8-2-9-22)26-21(27)25-18-4-1-3-14-13-24-10-7-16(14)18/h1,3-7,10-11,13,19H,2,8-9,12H2,(H2,25,26,27)/t19-/m1/s1 |
InChI Key |
JADKHWDNSKIILG-LJQANCHMSA-N |
SMILES |
O=C(NC1=CC=CC2=C1C=CN=C2)N[C@@H]3CC4(CCC4)OC5=C3C=C(F)C=C5 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
GRC6211; GRC 6211; GRC-6211 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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